Cas no 1253790-72-5 (4-methyl-6-(trifluoromethyl)pyridin-3-ol)
4-Methyl-6-(trifluoromethyl)pyridin-3-ol is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its structure, featuring a trifluoromethyl group and a hydroxyl substituent, enhances its reactivity and potential as a versatile intermediate in synthetic chemistry. The electron-withdrawing properties of the trifluoromethyl group improve stability and influence binding interactions, making it valuable for designing bioactive compounds. This compound is particularly useful in the development of herbicides, fungicides, and pharmaceutical candidates due to its ability to modulate physicochemical properties. High purity and consistent quality ensure reliable performance in complex synthetic pathways. Its compatibility with various reaction conditions further underscores its utility in specialized chemical synthesis.
1253790-72-5 structure
Product Name:4-methyl-6-(trifluoromethyl)pyridin-3-ol
CAS No:1253790-72-5
MF:C7H6F3NO
MW:177.12385225296
MDL:MFCD11848190
CID:1006377
PubChem ID:49757948
Update Time:2025-06-07
4-methyl-6-(trifluoromethyl)pyridin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-6-trifluoromethyl-pyridin-3-ol
- 4-methyl-6-(trifluoromethyl)-3-Pyridinol
- 4-methyl-6-(trifluoromethyl)pyridin-3-ol
- AKOS015842357
- DS-10641
- 3-Pyridinol, 4-methyl-6-(trifluoromethyl)-
- MFCD11848190
- SB53633
- DB-062371
- SCHEMBL15774719
- O11266
- 1253790-72-5
- EN300-3182907
- PDNYSGOFXWBQKB-UHFFFAOYSA-N
- DB-242071
-
- MDL： MFCD11848190
- Inchi： 1S/C7H6F3NO/c1-4-2-6(7(8,9)10)11-3-5(4)12/h2-3,12H,1H3
- InChI Key： PDNYSGOFXWBQKB-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C)C(=CN=1)O)(F)F
Computed Properties
- Exact Mass: 177.04014830g/mol
- Monoisotopic Mass: 177.04014830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 33.1Ų
4-methyl-6-(trifluoromethyl)pyridin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM248495-1g |
4-Methyl-6-(trifluoromethyl)pyridin-3-ol |
1253790-72-5 | 95% | 1g |
$1029 | 2021-08-04 | |
| Chemenu | CM248495-1g |
4-Methyl-6-(trifluoromethyl)pyridin-3-ol |
1253790-72-5 | 95%+ | 1g |
$880 | 2022-06-13 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M88990-1g |
2-Chloro-5-nitro-3-pyridinylethanone |
1253790-72-5 | 1g |
¥12512.0 | 2021-09-08 | ||
| Alichem | A029191845-1g |
4-Methyl-6-(trifluoromethyl)pyridin-3-ol |
1253790-72-5 | 95% | 1g |
$1518.22 | 2023-09-03 | |
| Alichem | A029191845-5g |
4-Methyl-6-(trifluoromethyl)pyridin-3-ol |
1253790-72-5 | 95% | 5g |
$3789.52 | 2023-09-03 | |
| Enamine | EN300-3182907-0.05g |
4-methyl-6-(trifluoromethyl)pyridin-3-ol |
1253790-72-5 | 95.0% | 0.05g |
$545.0 | 2025-03-19 | |
| Enamine | EN300-3182907-0.1g |
4-methyl-6-(trifluoromethyl)pyridin-3-ol |
1253790-72-5 | 95.0% | 0.1g |
$712.0 | 2025-03-19 | |
| Enamine | EN300-3182907-0.25g |
4-methyl-6-(trifluoromethyl)pyridin-3-ol |
1253790-72-5 | 95.0% | 0.25g |
$1015.0 | 2025-03-19 | |
| Enamine | EN300-3182907-0.5g |
4-methyl-6-(trifluoromethyl)pyridin-3-ol |
1253790-72-5 | 95.0% | 0.5g |
$1599.0 | 2025-03-19 | |
| Enamine | EN300-3182907-1.0g |
4-methyl-6-(trifluoromethyl)pyridin-3-ol |
1253790-72-5 | 95.0% | 1.0g |
$2050.0 | 2025-03-19 |
4-methyl-6-(trifluoromethyl)pyridin-3-ol Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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